1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-morpholinophenyl)piperidine-3-carboxamide

• IUPAC Name: N-(4-morpholin-4-ylphenyl)-1-(6-pyrazol-1-ylpyrimidin-4-yl)piperidine-3-carboxamide
• InChI: InChI=1S/C23H27N7O2/c31-23(27-19-4-6-20(7-5-19)28-11-13-32-14-12-28)18-3-1-9-29(16-18)21-15-22(25-17-24-21)30-10-2-8-26-30/h2,4-8,10,15,17-18H,1,3,9,11-14,16H2,(H,27,31)
• InChI Key: LPQHQXCYRPYZLB-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2=NC=NC(=C2)N3C=CC=N3)C(=O)NC4=CC=C(C=C4)N5CCOCC5
• Molecular Formula: C23H27N7O2
• Molecular Weight: 433.5 g/mol

Description

1-(6-(1H-pyrazol-1-yl)pyrimidin-4-yl)-N-(4-morpholinophenyl)piperidine-3-carboxamide is a useful research compound. Its molecular formula is C23H27N7O2 and its molecular weight is 433.516. The purity is usually 95%.
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Scientific Research Applications

Thioxopyrimidine in Heterocyclic Synthesis

A study involving the synthesis of novel derivatives incorporating a thioxopyrimidine moiety highlighted the significance of such compounds in heterocyclic chemistry. These compounds have shown potential in the development of new therapeutic agents due to their diverse biological activities (Ho & Suen, 2013).

SARS‐CoV 3C‐Like Protease Inhibitors

Research on thieno[2,3‐d]‐pyrimidine derivatives demonstrated their efficacy as potent inhibitors of the SARS‐CoV 3C‐like protease, suggesting the potential of structurally related compounds in antiviral therapy (El-All et al., 2016).

Molecular Interaction Studies

Investigations into the molecular interactions of pyrazole-carboxamide derivatives with cannabinoid receptors have provided insights into the development of antagonist compounds for therapeutic purposes (Shim et al., 2002).

Anti-Inflammatory and Analgesic Agents

The synthesis of benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from natural products has been explored for their anti-inflammatory and analgesic properties. These compounds have shown significant potential in the development of new medications (Abu‐Hashem et al., 2020).

Anticancer and Anti-5-lipoxygenase Agents

A novel series of pyrazolopyrimidines derivatives were synthesized and evaluated for their anticancer and anti-5-lipoxygenase activities. These compounds provide a foundation for the development of new therapeutic agents targeting cancer and inflammatory diseases (Rahmouni et al., 2016).

Analgesic and Antiparkinsonian Activities

Research on thiopyrimidine, pyrane, pyrazoline, and thiazolopyrimidine derivatives from 2-chloro-6-ethoxy-4-acetylpyridine has indicated their potential in the development of treatments for pain and Parkinson's disease (Amr et al., 2008).